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Compound of Interest

Compound Name: 3-Chloroquinolin-5-amine

CAS No.: 873969-81-4

Cat. No.: B2753999

Get Quote

Introduction
3-Chloroquinolin-5-amine is a heterocyclic aromatic compound of significant interest to

researchers in medicinal chemistry and drug development. As a substituted quinoline, it

belongs to a class of compounds known for a wide range of biological activities. The precise

structural elucidation of such molecules is paramount for understanding their reactivity,

designing derivatives, and interpreting structure-activity relationships (SAR). Spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and

Mass Spectrometry (MS), are indispensable tools for the unambiguous characterization of

these compounds.

This technical guide provides an in-depth analysis of the expected spectroscopic data for 3-
Chloroquinolin-5-amine. It is designed for researchers, scientists, and drug development

professionals, offering not only a summary of predicted spectral features but also the

underlying principles and practical experimental considerations. While a complete set of

experimentally verified spectra for this specific isomer is not readily available in the public

domain, this guide leverages established spectroscopic principles and data from closely related

analogues to provide a robust predictive framework.
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Molecular Structure and Key Features
A clear understanding of the molecular structure is the foundation for interpreting spectroscopic

data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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